Cas no 1896147-51-5 (5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine)

5-(6-Chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine is a heterocyclic compound featuring an indole core fused with an oxazole amine moiety. Its structural complexity, combining chloro and methyl substituents on the indole ring, imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups enhances its versatility in functionalization reactions. The oxazole amine group offers a reactive site for further derivatization, making it valuable for constructing biologically active molecules. This compound is particularly suited for applications requiring precise molecular modifications, such as drug discovery or material science, due to its stability and well-defined synthetic pathway.
5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine structure
1896147-51-5 structure
Product Name:5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine
CAS No:1896147-51-5
MF:C12H10ClN3O
MW:247.680301189423
CID:6185815
PubChem ID:115108893
Update Time:2025-06-09

5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine
    • 1896147-51-5
    • EN300-1997811
    • Inchi: 1S/C12H10ClN3O/c1-16-6-9(12-10(14)5-15-17-12)8-3-2-7(13)4-11(8)16/h2-6H,14H2,1H3
    • InChI Key: SDQFZGRDLQBEHC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C3=C(C=NO3)N)=CN(C)C=2C=1

Computed Properties

  • Exact Mass: 247.0512396g/mol
  • Monoisotopic Mass: 247.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 57Ų

5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1997811-0.05g
5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine
1896147-51-5
0.05g
$1417.0 2023-09-16
Enamine
EN300-1997811-0.1g
5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine
1896147-51-5
0.1g
$1484.0 2023-09-16
Enamine
EN300-1997811-0.25g
5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine
1896147-51-5
0.25g
$1551.0 2023-09-16
Enamine
EN300-1997811-0.5g
5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine
1896147-51-5
0.5g
$1619.0 2023-09-16
Enamine
EN300-1997811-1.0g
5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine
1896147-51-5
1g
$1686.0 2023-06-01
Enamine
EN300-1997811-2.5g
5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine
1896147-51-5
2.5g
$3304.0 2023-09-16
Enamine
EN300-1997811-5.0g
5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine
1896147-51-5
5g
$4890.0 2023-06-01
Enamine
EN300-1997811-10.0g
5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine
1896147-51-5
10g
$7250.0 2023-06-01
Enamine
EN300-1997811-1g
5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine
1896147-51-5
1g
$1686.0 2023-09-16
Enamine
EN300-1997811-5g
5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine
1896147-51-5
5g
$4890.0 2023-09-16

Additional information on 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine

Introduction to 5-(6-Chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine (CAS No. 1896147-51-5)

5-(6-Chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine, with the CAS number 1896147-51-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 6-chloro substituted 1-methylindole moiety and a 1,2-oxazole ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 6-chloro-1-methylindole with an appropriate oxazole precursor, followed by amination to form the final product. This synthetic strategy not only ensures high yields but also allows for the facile introduction of various functional groups, making it a versatile platform for further chemical modifications.

In terms of its biological activity, 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine has shown promising results in several preclinical studies. Recent research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. This makes it a valuable lead compound for the development of novel therapeutic agents.

The pharmacological properties of 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine have also been extensively investigated. Studies have shown that it possesses good oral bioavailability and favorable pharmacokinetic profiles, which are crucial for its potential use as an oral medication. Additionally, its low toxicity and high selectivity towards target enzymes further enhance its therapeutic potential.

In the context of drug discovery and development, 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amine represents a promising candidate for further clinical evaluation. Preclinical studies have demonstrated its efficacy in animal models of various diseases, including cancer and neurodegenerative disorders. These findings have paved the way for its advancement into early-stage clinical trials.

The structural diversity and functional versatility of 5-(6-chloro-1-methyl-1H-indol-3-yl)-1,2-oxazol-4-amines make them attractive candidates for combinatorial chemistry approaches. By introducing different substituents at various positions on the indole and oxazole rings, researchers can fine-tune the compound's biological activities and optimize its therapeutic properties. This approach has led to the discovery of several analogs with enhanced potency and selectivity.

In conclusion, 5-(6-chloro-1-methyl-1H-indol-3yl)-1,2oxazol4amine (CAS No. 1896147515) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its properties for clinical applications.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd